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Cat. No.: B11933005

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of a stock solution of AZD
2066 hydrate, a selective antagonist of the metabotropic glutamate receptor 5 (mGIluR5). AZD
2066 hydrate is a valuable tool in neuroscience research, particularly in studies related to
neuropathic pain, major depressive disorder, and gastroesophageal reflux disease.[1] The
protocols outlined below ensure accurate and reproducible preparation of AZD 2066 hydrate
for in vitro and in vivo experiments.

Chemical and Physical Properties

AZD 2066 hydrate is an off-white to light yellow solid powder.[2] A summary of its key
guantitative properties is presented in Table 1.

Property Value Reference
Molecular Formula C19H16CIN502.1/4H20 [3114]
Molecular Weight 386.33 g/mol [31[4]
Appearance Off-white to light yellow solid [2]

Mechanism of Action and Signaling Pathway
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AZD 2066 is a selective, orally active, and brain-penetrant antagonist of the metabotropic
glutamate receptor 5 (MGIuR5).[1][3][4] By inhibiting mGIuR5, AZD 2066 modulates
glutamatergic neurotransmission. Additionally, it has been shown to activate the Brain-Derived
Neurotrophic Factor (BDNF)/tropomyosin receptor kinase B (trkB) signaling pathway, which is
crucial for neuronal survival and plasticity.[1]
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Figure 1: Simplified signaling pathway of AZD 2066.

Experimental Protocols
Materials and Equipment

e AZD 2066 hydrate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

0.22 pum syringe filter (optional, for sterilization)
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Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common concentration for
in vitro studies. Adjustments can be made based on experimental requirements.

Workflow for Stock Solution Preparation

(1. Weigh AZD 2066 Hydrate)
2. Calculate Required
DMSO Volume
(3. Dissolve Powder in DMSO)

4. Vortex to Ensure
Complete Dissolution

'

5. Aliquot into Vials

G. Store at -20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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